Cas no 14695-06-8 (Chromium,tris(2-hydroxybenzaldehydato-O,O')- (9CI))

Chromium,tris(2-hydroxybenzaldehydato-O,O')- (9CI) structure
14695-06-8 structure
Product Name:Chromium,tris(2-hydroxybenzaldehydato-O,O')- (9CI)
CAS No:14695-06-8
MF:C21H18CrO6
MW:418.360127925873
CID:199247
PubChem ID:422204
Update Time:2025-04-19

Chromium,tris(2-hydroxybenzaldehydato-O,O')- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Chromium,tris(2-hydroxybenzaldehydato-O,O')- (9CI)
    • chromium,2-hydroxybenzaldehyde
    • NSC142125
    • tris(salicylaldehydato)chromium(III)
    • tris-salicylaldehydatochromium(III)
    • 14695-06-8
    • NSC-142125
    • Inchi: 1S/3C7H6O2.Cr/c3*8-5-6-3-1-2-4-7(6)9;/h3*1-5,9H;
    • InChI Key: ZPEWVCGAZNKUMJ-UHFFFAOYSA-N
    • SMILES: [Cr].OC1C=CC=CC=1C=O.OC1C=CC=CC=1C=O.OC1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 416.05634
  • Monoisotopic Mass: 418.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 371
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Boiling Point: 193.7°Cat760mmHg
  • Flash Point: 76.7°C
  • PSA: 111.9
  • LogP: 4.02660
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